Cas no 2229632-20-4 (O-(2-methoxy-6-methylpyridin-4-yl)methylhydroxylamine)

• Product Name: O-(2-methoxy-6-methylpyridin-4-yl)methylhydroxylamine
• CAS No: 2229632-20-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6494257
• PubChem ID: 165678491
• Update Time: 2025-05-20

O-(2-methoxy-6-methylpyridin-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-methoxy-6-methylpyridin-4-yl)methylhydroxylamine
• 2229632-20-4
• O-[(2-methoxy-6-methylpyridin-4-yl)methyl]hydroxylamine
• EN300-1760794

• Inchi： 1S/C8H12N2O2/c1-6-3-7(5-12-9)4-8(10-6)11-2/h3-4H,5,9H2,1-2H3
• InChI Key： JBXVBSNTOGEISM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CON)=CC(C)=N1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.4Ų

Additional information on O-(2-methoxy-6-methylpyridin-4-yl)methylhydroxylamine

Research Briefing on O-(2-methoxy-6-methylpyridin-4-yl)methylhydroxylamine (CAS: 2229632-20-4) in Chemical Biology and Pharmaceutical Applications

O-(2-methoxy-6-methylpyridin-4-yl)methylhydroxylamine (CAS: 2229632-20-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This hydroxylamine derivative, characterized by its unique pyridine-based structure, has shown promising applications in medicinal chemistry, particularly in the development of novel therapeutic agents and chemical probes. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, owing to its ability to participate in various chemical transformations while maintaining favorable pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of selective kinase inhibitors. The researchers utilized the hydroxylamine moiety of 2229632-20-4 to construct novel heterocyclic scaffolds that exhibited potent inhibitory activity against several cancer-related kinases. The 2-methoxy-6-methylpyridine group was found to contribute significantly to the compounds' metabolic stability and cellular permeability, addressing common challenges in kinase inhibitor development.

In the field of chemical biology, recent work published in ACS Chemical Biology (2024) has explored the use of 2229632-20-4 as a versatile handle for protein modification. The compound's hydroxylamine group enables efficient conjugation with carbonyl-containing biomolecules under mild conditions, making it particularly valuable for the development of targeted protein degradation probes and antibody-drug conjugates. The study reported successful applications in both in vitro and cellular systems, demonstrating the compound's stability and reactivity in biological environments.

Pharmacokinetic studies of derivatives containing the 2229632-20-4 scaffold have revealed favorable drug-like properties. A 2024 preclinical investigation published in European Journal of Pharmaceutical Sciences reported that compounds incorporating this structure showed improved oral bioavailability compared to similar derivatives with alternative substitution patterns. The 2-methoxy group was identified as a critical determinant of metabolic stability, while the methyl group at the 6-position contributed to optimal lipophilicity for membrane penetration.

The synthetic accessibility of 2229632-20-4 has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis route that achieved high yields (85-90%) and excellent purity (>99%). This advancement addresses previous challenges in the large-scale production of the compound, facilitating its broader application in drug discovery programs. The reported method employs cost-effective starting materials and environmentally benign reaction conditions, making it suitable for industrial-scale manufacturing.

Emerging applications in radiopharmaceutical development have further expanded the utility of 2229632-20-4. Recent work at several academic medical centers has explored its use as a chelating agent for radioisotopes, particularly in positron emission tomography (PET) tracer development. The compound's ability to form stable complexes with various metal ions while maintaining favorable in vivo distribution properties makes it a promising candidate for next-generation diagnostic agents.

In conclusion, O-(2-methoxy-6-methylpyridin-4-yl)methylhydroxylamine (2229632-20-4) represents a versatile and pharmacologically relevant scaffold with diverse applications in drug discovery and chemical biology. Recent research has validated its utility as a synthetic intermediate, protein modification handle, and core structure for bioactive molecules. The compound's favorable physicochemical properties and demonstrated biological activities suggest continued interest and development in both academic and industrial settings. Future research directions may include expanded structure-activity relationship studies and further optimization of synthetic methodologies to enable broader application of this promising chemical entity.